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Compound of Interest

Compound Name: INH14

Cat. No.: B15617661

For laboratory personnel engaged in research and development, a comprehensive
understanding of safety and handling procedures for all chemical compounds is paramount.
This document provides detailed guidance on the personal protective equipment (PPE),
operational handling, and disposal of INH14, which has been identified as Urea. While Urea is
not classified as a hazardous substance under the Globally Harmonized System (GHS),
adherence to standard laboratory safety protocols is essential to ensure a safe working
environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against potential laboratory
hazards. Although INH14 (Urea) has a low hazard profile, the following PPE is recommended
to minimize exposure and ensure good laboratory practice.

Summary of Recommended Personal Protective Equipment
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PPE Category

Recommendation

Eye Protection

Safety glasses with side shields or goggles are

recommended.

Hand Protection

Nitrile, natural rubber, neoprene, or PVC gloves
should be worn.[1] Users should consult
manufacturer recommendations for specific

breakthrough times and glove thickness.[1]

Body Protection

A standard laboratory coat should be worn to

prevent skin contact.

Respiratory Protection

Not typically required under normal handling
conditions with adequate ventilation. If dust
formation is significant, a particulate respirator

may be considered.

Experimental Workflow for Safe Handling of INH14

Adherence to a structured workflow is critical for the safe handling of any chemical substance.

The following diagram outlines the key steps for handling INH14 from receipt to disposal.
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Workflow for Safe Handling of INH14 (Urea).
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Operational and Disposal Plans

Handling Procedures:

o Engineering Controls: Handle INH14 in a well-ventilated area. Local exhaust ventilation may
be necessary if dust is generated.

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1] Do not ingest or
inhale.[1] Avoid the formation of dust.[1] Wash hands thoroughly after handling.[1]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

First Aid Measures:

After Inhalation: Move the individual to fresh air. If symptoms persist, consult a physician.[2]

After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

After Swallowing: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician if feeling unwell.

Spill and Disposal Procedures:

o Accidental Release Measures: In the event of a spill, sweep up the material and place it in a
suitable container for disposal. Avoid generating dust.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. As Urea
is not classified as hazardous, it may be acceptable for standard disposal in some
jurisdictions, but it is crucial to confirm with institutional and local guidelines.

Chemical Properties and Stability:
o Chemical Stability: INH14 (Urea) is stable under normal conditions.[1]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[1]
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e Hazardous Decomposition Products: Under fire conditions, it may decompose to produce
carbon monoxide, carbon dioxide, and nitrogen oxides.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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